(E)-N-(3-allyl-4,7-dimethoxybenzo[d]thiazol-2(3H)-ylidene)-2-(4-(methylsulfonyl)phenyl)acetamide

• IUPAC Name: N-(4,7-dimethoxy-3-prop-2-enyl-1,3-benzothiazol-2-ylidene)-2-(4-methylsulfonylphenyl)acetamide
• InChI: InChI=1S/C21H22N2O5S2/c1-5-12-23-19-16(27-2)10-11-17(28-3)20(19)29-21(23)22-18(24)13-14-6-8-15(9-7-14)30(4,25)26/h5-11H,1,12-13H2,2-4H3
• InChI Key: JMBZGWNOPZAOMZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C2C(=C(C=C1)OC)SC(=NC(=O)CC3=CC=C(C=C3)S(=O)(=O)C)N2CC=C
• Molecular Formula: C21H22N2O5S2
• Molecular Weight: 446.5 g/mol

Description

(E)-N-(3-allyl-4,7-dimethoxybenzo[d]thiazol-2(3H)-ylidene)-2-(4-(methylsulfonyl)phenyl)acetamide is a useful research compound. Its molecular formula is C21H22N2O5S2 and its molecular weight is 446.54. The purity is usually 95%.
BenchChem offers high-quality (E)-N-(3-allyl-4,7-dimethoxybenzo[d]thiazol-2(3H)-ylidene)-2-(4-(methylsulfonyl)phenyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (E)-N-(3-allyl-4,7-dimethoxybenzo[d]thiazol-2(3H)-ylidene)-2-(4-(methylsulfonyl)phenyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial Applications

Research highlights the synthesis of novel heterocyclic compounds incorporating sulfamoyl moiety, aiming to serve as antimicrobial agents. These compounds have shown promising results in vitro for both antibacterial and antifungal activities, suggesting their potential in combating microbial infections (Darwish, Abdel Fattah, Attaby, & Al-Shayea, 2014).

Antimalarial and COVID-19 Applications

Another study investigated the reactivity of N-(phenylsulfonyl)acetamide derivatives, revealing their significant in vitro antimalarial activity. These compounds also demonstrated properties that could make them useful in the context of COVID-19 drug development, showcasing their versatility in addressing different health threats (Fahim & Ismael, 2021).

Antitumor Activity

The antitumor potential of N-[4-(benzothiazole-2-yl)phenyl]acetamide derivatives was evaluated, indicating considerable anticancer activity against various cancer cell lines. This suggests their use in developing novel cancer therapies (Yurttaş, Tay, & Demirayak, 2015).

Anticonvulsant Agents

Compounds containing a sulfonamide thiazole moiety were synthesized and showed protection against picrotoxin-induced convulsion in anticonvulsant activity evaluations. This highlights their potential in developing treatments for seizure disorders (Farag, Abd-Alrahman, Ahmed, Ammar, Ammar, & Abbas, 2012).